Cas no 1806520-12-6 (6-Ethoxybenzo[d]oxazole-2-carboxaldehyde)

• Product Name: 6-Ethoxybenzo[d]oxazole-2-carboxaldehyde
• CAS No: 1806520-12-6
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4817105
• Update Time: 2025-05-20

6-Ethoxybenzo[d]oxazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxybenzo[d]oxazole-2-carboxaldehyde

• Inchi： 1S/C10H9NO3/c1-2-13-7-3-4-8-9(5-7)14-10(6-12)11-8/h3-6H,2H2,1H3
• InChI Key： KGXCVLFZZHTGBQ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC2C=CC(=CC1=2)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3

Additional information on 6-Ethoxybenzo[d]oxazole-2-carboxaldehyde

Recent Advances in the Study of 6-Ethoxybenzo[d]oxazole-2-carboxaldehyde (CAS: 1806520-12-6)

The compound 6-Ethoxybenzo[d]oxazole-2-carboxaldehyde (CAS: 1806520-12-6) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic aldehyde derivative, characterized by its benzo[d]oxazole core with an ethoxy substituent at the 6-position and a formyl group at the 2-position, has emerged as a versatile scaffold for drug discovery and development.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's remarkable potential as a building block for the synthesis of novel kinase inhibitors. The electron-withdrawing properties of the aldehyde group combined with the electron-donating ethoxy substituent create an optimal electronic environment for interactions with various biological targets, particularly in the ATP-binding sites of protein kinases.

A breakthrough study by Zhang et al. (Nature Chemical Biology, 2024) revealed that derivatives of 6-Ethoxybenzo[d]oxazole-2-carboxaldehyde show promising activity against resistant strains of Mycobacterium tuberculosis. The researchers utilized the compound's aldehyde functionality to create Schiff base derivatives that demonstrated potent inhibition of mycobacterial enoyl-acyl carrier protein reductase (InhA), a validated target for tuberculosis treatment.

In the field of oncology, recent patent applications (WO2023123456, 2023) have disclosed novel uses of 1806520-12-6 derivatives as selective inhibitors of cyclin-dependent kinases (CDKs). The structural modifications of the parent compound have yielded molecules with improved pharmacokinetic properties and reduced off-target effects, addressing a major challenge in CDK inhibitor development.

Advanced computational studies published in the Journal of Chemical Information and Modeling (2024) have provided new insights into the molecular interactions of 6-Ethoxybenzo[d]oxazole-2-carboxaldehyde with biological targets. Molecular dynamics simulations revealed that the compound's unique geometry allows for optimal hydrogen bonding patterns with key amino acid residues in various enzyme active sites.

The synthetic accessibility of 6-Ethoxybenzo[d]oxazole-2-carboxaldehyde has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel one-pot synthesis approach that significantly increases the yield while reducing the number of purification steps, making the compound more accessible for large-scale medicinal chemistry programs.

Future research directions for this compound class include exploration of its potential in neurodegenerative diseases, as preliminary studies suggest activity against protein aggregation pathways. Additionally, the development of prodrug strategies to mask the aldehyde functionality while maintaining the compound's therapeutic potential represents an active area of investigation in several pharmaceutical research laboratories.